4-Hydroxy-3-methanesulfonyl-1-methyl-1H-quinolin-2-one

• Molecular Formula: C11H11NO4S
• Molecular Weight: 253.28 g/mol
• IUPAC Name: 4-hydroxy-1-methyl-3-methylsulfonylquinolin-2-one
• InChI: InChI=1S/C11H11NO4S/c1-12-8-6-4-3-5-7(8)9(13)10(11(12)14)17(2,15)16/h3-6,13H,1-2H3
• InChI Key: JJTCEETUUQYEQI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=C(C1=O)S(=O)(=O)C)O

Description

4-Hydroxy-3-methanesulfonyl-1-methyl-1H-quinolin-2-one is a useful research compound. Its molecular formula is C11H11NO4S and its molecular weight is 253.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethylmethanesulfonylacetate (3.78 g, 22.74 mmol) was added slowly in a suspension of sodium hydride (60% in mineral oil, 1.07 g, 25 mmol) in dimethylacetamide under N2 atmosphere. The mixture was allowed to stir at room temperature until the evolution of hydrogen gas ceased, then heated to 90° C. for 30 min and cooled to room temperature. A solution of N-methylisatoic anhydride (4.43 g, 25 mmol) in dimethylacetamide was added slowly and heated overnight at 120° C. The mixture was cooled to room temperature, poured into ice water and acidified by cold 10% HCl. The solids formed were filtered and washed several times by water to yield 2.76 g (48%) of white solids. Mp 170° C. 1H NMR (DMSO-d6): δ 3.51 (s, 3H), 3.59 (s, 3H), 7.39 (t, J=7.4 Hz, 1H), 7.62 (d, J=8.5 Hz, 1H), 7.84 (t, J=7.0 Hz, 1H), 8.09 (d, J=8.0 Hz, 1H). EIMS m/z 254 (M+1), 276 (M+23). Anal. (C11H11NO4S)C, H, N.